[2-[2-(4-Chlorophenyl)ethylamino]-2-oxoethyl] 2-fluorobenzoate

• IUPAC Name: [2-[2-(4-chlorophenyl)ethylamino]-2-oxoethyl] 2-fluorobenzoate
• InChI: InChI=1S/C17H15ClFNO3/c18-13-7-5-12(6-8-13)9-10-20-16(21)11-23-17(22)14-3-1-2-4-15(14)19/h1-8H,9-11H2,(H,20,21)
• InChI Key: VWDLYAVDRLXLIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OCC(=O)NCCC2=CC=C(C=C2)Cl)F
• Molecular Formula: C17H15ClFNO3
• Molecular Weight: 335.8 g/mol

Description

The compound is a complex organic molecule that contains a chlorophenyl group, an ethylamino group, a fluorobenzoate group, and an oxoethyl group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicine or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the ethylamino group, the introduction of the chlorophenyl group, and the attachment of the fluorobenzoate group. The exact synthesis process would depend on the specific reactions used and the order in which the functional groups are added.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the chlorophenyl, ethylamino, and fluorobenzoate groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the ethylamino group might make the compound a potential nucleophile, while the chlorophenyl group could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. The presence of the chlorophenyl, ethylamino, and fluorobenzoate groups could potentially affect these properties.

Scientific Research Applications

Organic Semiconductors and Molecular Electronics

• Ch-diisoQ belongs to the class of organic semiconductors. .

Thin Film Technology

• Annealing at different temperatures affects grain size, transmittance, and reflectance. .

Mass Spectrometry and Ionization Processes

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These applications highlight the versatility and potential impact of Ch-diisoQ in various scientific domains. Researchers continue to explore its properties and applications, contributing to advancements in materials science and technology. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve interacting with specific proteins or enzymes in the body.

Safety and Hazards

As with any chemical compound, handling “[2-[2-(4-Chlorophenyl)ethylamino]-2-oxoethyl] 2-fluorobenzoate” would require appropriate safety precautions. Its specific hazards would depend on its physical and chemical properties.